2-Nitro-3-(trifluoromethoxy)benzoic acid

• IUPAC Name: 2-nitro-3-(trifluoromethoxy)benzoic acid
• InChI: InChI=1S/C8H4F3NO5/c9-8(10,11)17-5-3-1-2-4(7(13)14)6(5)12(15)16/h1-3H,(H,13,14)
• InChI Key: IFKCYFIJSBZQLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OC(F)(F)F)[N+](=O)[O-])C(=O)O
• Molecular Formula: C8H4F3NO5
• Molecular Weight: 251.12 g/mol

Description

2-Nitro-3-(trifluoromethoxy)benzoic acid is a useful research compound. Its molecular formula is C8H4F3NO5 and its molecular weight is 251.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Crystallographic and Spectroscopic Characterization : Isomers of nitro trifluoromethyl benzoic acid, including similar compounds to 2-Nitro-3-(trifluoromethoxy)benzoic acid, have been characterized crystallographically and spectroscopically. These studies reveal how the presence of nitro and trifluoromethyl groups affects the molecular structure, potentially impacting the chemical and physical properties of the compound (Diehl III, Je, & Tanski, 2019).

• Nitro-Hunsdiecker Reaction : Research demonstrates that nitrodecarboxylation of aromatic alpha, beta-unsaturated carboxylic acids and ring-activated benzoic acids, which are chemically related to this compound, can be achieved under certain conditions. This process is important in organic synthesis and pharmaceutical applications (Das, Sinha, & Roy, 2002).

• Precursors for Antitubercular Benzothiazinones : Similar compounds, such as 2-Chloro-3-nitro-5-(trifluoromethyl)benzoic acid, have been identified as precursors for the synthesis of new antituberculosis drug candidates. This indicates the potential pharmaceutical applications of this compound (Richter, Goddard, Schlegel, Imming, & Seidel, 2021).

• Luminescent Properties : Studies on benzoic acid derivatives, including those with nitro and trifluoromethyl groups, have explored their impact on luminescent properties. This research is crucial in the development of new luminescent materials for various applications (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).

• Stability and Degradation Studies : Investigations into the stability and degradation of nitisinone, which contains a similar nitro-trifluoromethylbenzoic acid structure, have provided insights into the stability and potential degradation pathways of such compounds, relevant in pharmaceutical applications (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).

• Sensitization of Luminescence in Metal Complexes : The use of thiophenyl-derivatized nitrobenzoic acid ligands, which are structurally similar to this compound, have been evaluated as sensitizers of metal luminescence. This is significant for developing efficient light-emitting materials (Viswanathan & Bettencourt-Dias, 2006).